Cas no 765255-91-2 (methyl cis-3-aminocyclopentane-1-carboxylate)

• Product Name: methyl cis-3-aminocyclopentane-1-carboxylate
• CAS No: 765255-91-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 550607
• PubChem ID: 10464431
• Update Time: 2025-05-25

methyl cis-3-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-3-Aminocyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1R,3S)-rel- (9CI)
• methyl cis-3-aminocyclopentane-1-carboxylate
• Methylcis-3-aminocyclopentane-1-carboxylate
• SCHEMBL1323340
• CS-0184605
• methyl (1r,3s)-3-aminocyclopentanecarboxylate
• 789468-94-6
• EN300-658778
• EN300-337851
• rac-methyl (1R,3S)-3-aminocyclopentane-1-carboxylate
• 765255-91-2
• Methyl (1R,3S)-3-aminocyclopentane-1-carboxylate
• (1R,3S)-methyl 3-aminocyclopentanecarboxylate
• MLVGJFMHFIQWQZ-RITPCOANSA-N

• Inchi： 1S/C7H13NO2/c1-10-7(9)5-2-3-6(8)4-5/h5-6H,2-4,8H2,1H3/t5-,6+/m1/s1
• InChI Key： MLVGJFMHFIQWQZ-RITPCOANSA-N
• SMILES： O(C)C([C@@H]1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 143.095
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl cis-3-aminocyclopentane-1-carboxylate

Comprehensive Overview of Methyl cis-3-Aminocyclopentane-1-carboxylate (CAS No. 765255-91-2)

Methyl cis-3-aminocyclopentane-1-carboxylate (CAS No. 765255-91-2) is a specialized organic compound with significant applications in pharmaceutical research, agrochemical development, and fine chemical synthesis. This cyclopentane derivative features both an amine and a carboxylate ester functional group, making it a versatile intermediate for constructing complex molecular architectures. Its stereochemistry (cis-configuration) is particularly valuable for designing bioactive molecules with targeted properties.

The growing interest in small molecule drug discovery has propelled demand for structurally diverse building blocks like methyl cis-3-aminocyclopentane-1-carboxylate. Researchers frequently search for "cyclopentane-based chiral auxiliaries" or "sterically constrained amino esters"—terms that align with this compound's utility. Its rigid ring system enhances metabolic stability in drug candidates, a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion).

In synthetic chemistry, this compound serves as a precursor for peptidomimetics and proline analogs, addressing trending queries like "non-proteinogenic amino acid synthesis." The methyl ester moiety allows facile derivatization via hydrolysis or transesterification, while the primary amine enables coupling reactions—key features highlighted in "multifunctional scaffold design" discussions. Recent publications emphasize its role in fragment-based drug design (FBDD), where its 3D molecular complexity improves binding selectivity.

Analytical characterization of CAS 765255-91-2 typically involves HPLC chiral separation, NMR stereochemical analysis, and mass spectrometry—techniques often searched alongside "high-purity chiral compound verification." The compound's logP (~0.5-1.5) and hydrogen bonding capacity make it relevant to "Lipinski's rule of five" optimization strategies, a frequent concern for medicinal chemists.

Environmental and regulatory aspects of methyl cis-3-aminocyclopentane-1-carboxylate production align with "green chemistry metrics" searches. Modern synthetic routes emphasize catalytic asymmetric synthesis over classical resolution methods, reducing waste generation. Its biodegradability potential and absence of persistent bioaccumulative toxins (PBTs) position it favorably in sustainable chemistry evaluations.

Industrial scale-up considerations for 765255-91-2 intersect with "continuous flow synthesis" and "quality by design (QbD)" methodologies. The compound's crystalline solid form facilitates purification, addressing "polymorph control" challenges common in API manufacturing. Stability studies under "ICH accelerated conditions" confirm its suitability for long-term storage.

Emerging applications include metal-organic framework (MOF) functionalization and bioconjugation techniques, reflecting cross-disciplinary trends. Patent analyses reveal its use in kinase inhibitor scaffolds, connecting to "targeted cancer therapy" research. The compound's conformational rigidity also makes it valuable for molecular imprinting technologies.